Cas no 2680743-71-7 (2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid)
2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28278321
- 2680743-71-7
- 2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid
- 2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid
-
- Inchi: 1S/C10H10F3NO3/c1-2-3-7(8(15)16)6-4-14(5-6)9(17)10(11,12)13/h1,6-7H,3-5H2,(H,15,16)
- InChI Key: MOIIPEGDIFTEKL-UHFFFAOYSA-N
- SMILES: FC(C(N1CC(C(C(=O)O)CC#C)C1)=O)(F)F
Computed Properties
- Exact Mass: 249.06127767g/mol
- Monoisotopic Mass: 249.06127767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 57.6Ų
2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278321-0.05g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28278321-0.1g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-28278321-0.25g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-28278321-0.5g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-28278321-1.0g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28278321-2.5g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-28278321-5.0g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 | |
| Enamine | EN300-28278321-10.0g |
2-[1-(2,2,2-trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid |
2680743-71-7 | 95.0% | 10.0g |
$5467.0 | 2025-03-19 |
2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid
Compound CAS No 2680743-71-7: 2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic Acid
The compound CAS No 2680743-71-7, known as 2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and advanced materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and chemical synthesis.
Structural Analysis: The molecule consists of a pentynoic acid backbone with a substituted azetidine ring. The azetidine ring is further substituted with a trifluoroacetyl group at the 1-position and is connected to the pentynoic acid moiety at the 3-position. This arrangement imparts the compound with a rigid structure and unique electronic properties, making it an interesting candidate for various chemical reactions and biological assays.
Synthesis and Characterization: Recent studies have focused on the efficient synthesis of this compound using a combination of organocatalytic reactions and transition metal-catalyzed coupling reactions. Researchers have employed methodologies such as the Corey-Fuchs reaction for constructing the pentynoic acid moiety and palladium-catalyzed cross-coupling reactions for forming the azetidine ring. Advanced characterization techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography, have been utilized to confirm the structure and purity of the compound.
Biological Activity: One of the most exciting aspects of CAS No 2680743-71-7 is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits moderate to high activity against several therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its trifluoroacetyl group contributes to enhanced stability and bioavailability, while the azetidine ring provides flexibility for further functionalization.
Applications in Materials Science: Beyond its biological applications, CAS No 2680743-71-7 has shown promise in materials science as a precursor for constructing advanced polymers and nanomaterials. Its rigid structure and reactivity make it an ideal candidate for use in click chemistry reactions, which are widely employed in polymer synthesis. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.
Environmental Impact: As with any novel chemical entity, understanding the environmental impact of CAS No 2680743-71-7 is crucial for its sustainable use. Studies have shown that this compound degrades under specific environmental conditions, particularly in aqueous environments with microbial activity. Efforts are ongoing to optimize its synthesis and application processes to minimize waste generation and energy consumption.
Future Directions: The future of CAS No 2680743-71-7 lies in its further exploration as a lead compound for drug development and as a building block for advanced materials. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new applications for this versatile compound. Additionally, ongoing research into its pharmacokinetics and toxicity profiles will provide critical insights into its suitability for therapeutic use.
In conclusion, CAS No 2680743-71-7, or 2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-yne acid, represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its unique structure, reactivity, and potential uses make it a subject of intense research interest. As advancements continue to be made in its synthesis, characterization, and application development, this compound is poised to play a significant role in shaping future innovations in chemistry and medicine.
2680743-71-7 (2-[1-(2,2,2-Trifluoroacetyl)azetidin-3-yl]pent-4-ynoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)